Cas no 10094-45-8 (13-Docosenamide,N-octadecyl-, (13Z)-)

13-Docosenamide,N-octadecyl-, (13Z)- Properties

Names and Identifiers

• 13-Docosenamide,N-octadecyl-, (13Z)-
• (Z)-N-octadecyldocos-13-enamide
• STEARYL ERUCAMIDE
• 13-Docosenamide,N-octadecyl
• 13-Docosenamide,N-octadecyl-,(13Z)
• 13-Docosenamide,N-octadecyl-,(Z)
• Eruaeure-octadecylamid
• N-Octadecyl-13-docosenamide
• N-octadecyl-docos-13-enamide
• +Expand

• InChIKey： FUSNPOOETKRESL-ZPHPHTNESA-N
• Inchi： InChI=1S/C40H79NO/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(42)41-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-39H2,1-2H3,(H,41,42)/b19-17-
• SMILES： CCCCCCCCCCCCCCCCCCNC(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 589.61600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 36
• Monoisotopic Mass: 589.616
• Heavy Atom Count: 42
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• LogP: 14.35290
• PSA: 29.10000
• Refractive Index: 1.467
• Boiling Point: 671.6°Cat760mmHg
• Melting Point: 70 ºC
• Flash Point: 417.4°C
• Solubility: Insuluble (1.7E-8 g/L) (25 ºC),
• Density: 0.857±0.06 g/cm3 (20 ºC 760 Torr),